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Compound of Interest

Compound Name: Azetidine-3-thiol hydrochloride

Cat. No.: B600125 Get Quote

For researchers, scientists, and drug development professionals, Azetidine-3-thiol
hydrochloride (CAS No. 179337-60-1) is a valuable heterocyclic building block. Its strained

four-membered ring and reactive thiol group make it a key intermediate in the synthesis of

novel therapeutic agents, particularly in the fields of antibiotic and enzyme inhibitor

development. This technical guide provides an overview of commercial suppliers, key chemical

properties, and potential applications.

Summary of Commercial Suppliers
Azetidine-3-thiol hydrochloride is available from a range of chemical suppliers. The following

table summarizes key quantitative data from various commercial sources to facilitate

comparison and procurement.
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Supplier Purity
Molecular
Formula

Molecular
Weight (
g/mol )

Available
Quantitie
s

Storage
Condition
s

Physical
State

AChemBlo

ck
97% C₃H₈ClNS 125.62 Custom

Not

specified

Not

specified

BLD

Pharm

Not

specified
C₃H₈ClNS 125.62 Custom

Inert

atmospher

e, store in

freezer,

under

-20°C[1]

Not

specified

CP Lab

Safety
min 97% C₃H₈ClNS 125.61 500 mg

Room

temperatur

e[2]

Not

specified

CymitQuim

ica
97% C₃H₈ClNS 125.62 1g, 5g, 10g

Not

specified

Solid /

Liquid, Oil

Fluoroche

m
97% C₃H₈ClNS 125.61

100mg,

250mg,

500mg, 1g,

5g, 10g,

25g

Not

specified
Liquid[3]

MySkinRec

ipes
97% C₃H₈ClNS 125.62 100mg 2-8°C[4]

Not

specified

PharmaBlo

ck
97% C₃H₈ClNS 125.61

Not

specified

Not

specified

Not

specified

Note: Inconsistencies in reported physical state and storage conditions exist between

suppliers. It is recommended to consult the supplier-specific Safety Data Sheet (SDS) for

definitive handling and storage information.

Experimental Protocols and Methodologies

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.bldpharm.com/products/179337-60-1.html
https://pubs.acs.org/doi/10.1021/jo300974j
https://pmc.ncbi.nlm.nih.gov/articles/PMC3167741/
https://patents.google.com/patent/CN102827052A/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b600125?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Detailed, publicly available experimental protocols for the specific synthesis of Azetidine-3-
thiol hydrochloride are scarce. However, the general synthesis of substituted azetidines is

well-documented in the chemical literature. A common approach involves the cyclization of γ-

amino alcohols or the alkylation of primary amines with suitable bifunctional reagents.

One described application for azetidine thiols is in the synthesis of β-lactam antibiotics, where

the strained ring and thiol functionality are used to construct complex antibiotic scaffolds.[4][5]

Additionally, its role as a fragment in medicinal chemistry for the development of enzyme

inhibitors has been highlighted.[4][5]

Conceptual Experimental Workflow
The following diagram illustrates a conceptual workflow for a researcher utilizing Azetidine-3-
thiol hydrochloride in a drug discovery context, from procurement to a potential biological

assay.
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Caption: Conceptual workflow from sourcing to biological evaluation.
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Potential Signaling Pathway Interaction
While specific signaling pathways involving Azetidine-3-thiol hydrochloride are not

extensively detailed in the available literature, its potential as an enzyme inhibitor is a recurring

theme. The thiol group can act as a nucleophile or a metal ligand, targeting the active sites of

various enzymes. The diagram below conceptualizes its potential mechanism of action as a

covalent or non-covalent enzyme inhibitor.
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Caption: Conceptual diagram of enzyme inhibition by Azetidine-3-thiol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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